Cas no 2142013-41-8 (2-(2-fluorophenyl)methylcyclobutan-1-ol)

• Product Name: 2-(2-fluorophenyl)methylcyclobutan-1-ol
• CAS No: 2142013-41-8
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 6313415
• PubChem ID: 165606283
• Update Time: 2025-10-31

2-(2-fluorophenyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)methylcyclobutan-1-ol
• 2142013-41-8
• EN300-1637067
• 2-[(2-fluorophenyl)methyl]cyclobutan-1-ol

• Inchi： 1S/C11H13FO/c12-10-4-2-1-3-8(10)7-9-5-6-11(9)13/h1-4,9,11,13H,5-7H2
• InChI Key： IVSYJSQCKIQKCE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1CCC1O

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-fluorophenyl)methylcyclobutan-1-ol

Introduction to 2-(2-fluorophenyl)methylcyclobutan-1-ol (CAS No. 2142013-41-8)

2-(2-fluorophenyl)methylcyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2142013-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclobutanol derivatives, featuring a cyclobutane ring substituted with a benzyl group linked to a fluorophenyl moiety. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 2-(2-fluorophenyl)methylcyclobutan-1-ol encompasses a rigid cyclobutane core, which is known for its conformational stability, coupled with a flexible phenyl ring bearing a fluorine substituent. This combination of structural features suggests potential applications in modulating biological targets with high specificity. The fluorine atom, in particular, is widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules, attributes that are highly valued in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. The cyclobutane motif, while less common than its cyclohexane counterpart, offers distinct advantages such as reduced conformational flexibility and improved lipophilicity. These characteristics make it an attractive scaffold for designing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The incorporation of a fluorophenyl group further enriches the pharmacophoric space, enabling fine-tuning of pharmacokinetic properties.

One of the most compelling aspects of 2-(2-fluorophenyl)methylcyclobutan-1-ol is its potential utility in the development of central nervous system (CNS) therapeutics. The combination of the cyclobutane ring and the fluorinated aromatic moiety has been shown to enhance blood-brain barrier penetration, a crucial factor for effective CNS drug delivery. Preclinical studies have demonstrated that similar structural analogs exhibit promising activity in models of neurodegenerative diseases, suggesting that CAS No. 2142013-41-8 may serve as a valuable lead compound for further optimization.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological profiles. Fluorine atoms can influence multiple aspects of drug design, including receptor binding affinity, metabolic stability, and oral bioavailability. The presence of a fluorine substituent in the phenyl ring of 2-(2-fluorophenyl)methylcyclobutan-1-ol likely contributes to these beneficial properties, making it an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification and optimization of novel drug candidates. These computational tools have been instrumental in predicting the binding modes of 2-(2-fluorophenyl)methylcyclobutan-1-ol to various biological targets, providing insights into its potential therapeutic applications. For instance, studies have suggested that this compound may interact with enzymes involved in inflammation and pain signaling pathways, offering a new avenue for developing treatments for chronic inflammatory conditions.

Moreover, the synthesis of CAS No. 2142013-41-8 has been refined through modern organic methodologies, ensuring high yield and purity suitable for preclinical and clinical investigations. The synthetic route involves multi-step reactions that highlight the versatility of cyclobutane derivatives in medicinal chemistry. These synthetic strategies not only underscore the accessibility of this compound but also pave the way for exploring its derivatives with enhanced pharmacological properties.

The exploration of 2-(2-fluorophenyl)methylcyclobutan-1-ol extends beyond traditional therapeutic areas. Its unique structural features make it a candidate for use in agrochemicals and material science, where similar compounds have demonstrated efficacy as intermediates or active ingredients. This broadens the potential applications of this molecule beyond human health, contributing to interdisciplinary research efforts.

In conclusion, 2-(2-fluorophenyl)methylcyclobutan-1-ol (CAS No. 2142013-41-8) represents a fascinating compound with diverse potential applications in pharmaceuticals and beyond. Its structural characteristics, coupled with recent advancements in drug discovery technologies, position it as a promising candidate for further exploration. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly significant role in addressing complex biological challenges.